Cas no 65662-89-7 (Benzene, 1,2-dichloro-4-(phenylthio)-)

Benzene, 1,2-dichloro-4-(phenylthio)- structure
65662-89-7 structure
Product Name:Benzene, 1,2-dichloro-4-(phenylthio)-
CAS No:65662-89-7
MF:C12H8Cl2S
MW:255.162919998169
MDL:MFCD31923702
CID:397731
PubChem ID:12386986
Update Time:2025-04-19

Benzene, 1,2-dichloro-4-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,2-dichloro-4-(phenylthio)-
    • 1,2-dichloro-4-phenylsulfanylbenzene
    • 1,2-Dichloro-4-(phenylsulfanyl)benzene
    • DTXSID40495799
    • 65662-89-7
    • MDL: MFCD31923702
    • Inchi: 1S/C12H8Cl2S/c13-11-7-6-10(8-12(11)14)15-9-4-2-1-3-5-9/h1-8H
    • InChI Key: ICFXDHJWYDQGQN-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)SC1C=CC=CC=1)Cl

Computed Properties

  • Exact Mass: 253.97254
  • Monoisotopic Mass: 253.9723768g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
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